Cas no 1354706-53-8 (5-Cyclopropyl-4-ethynyl-1-methyl-1H-pyrazole)

• Product Name: 5-Cyclopropyl-4-ethynyl-1-methyl-1H-pyrazole
• CAS No: 1354706-53-8
• MF: C₉H₁₀N₂
• MW: 146.189101696014
• MDL: MFCD24540415
• CID: 5179188
• PubChem ID: 66509540
• Update Time: 2026-03-05

5-Cyclopropyl-4-ethynyl-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-Cyclopropyl-4-ethynyl-1-methyl-1H-pyrazole
• MFCD24540415
• EN300-232831
• G79276
• AKOS015921206
• 5-cyclopropyl-4-ethynyl-1-methylpyrazole
• 5-Cyclopropyl-4-ethynyl-1-methyl-1{h}-pyrazole
• SY273691
• STL584637
• 1354706-53-8
• CS-0266202
• 5-CYCLOPROPYL-4-(1-ETHYNYL)-1-METHYL-1H-PYRAZOLE
• 1H-Pyrazole, 5-cyclopropyl-4-ethynyl-1-methyl-
• DTXSID101246531

• MDL： MFCD24540415
• Inchi： 1S/C9H10N2/c1-3-7-6-10-11(2)9(7)8-4-5-8/h1,6,8H,4-5H2,2H3
• InChI Key： HBXABDPKJRKRFK-UHFFFAOYSA-N
• SMILES： N1(C)C(C2CC2)=C(C#C)C=N1

Computed Properties

• Exact Mass: 146.084398327g/mol
• Monoisotopic Mass: 146.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 17.8Ų